Cas no 2228394-16-7 (tert-butyl N-3-(3-amino-2,2-difluoropropyl)phenylcarbamate)

• Product Name: tert-butyl N-3-(3-amino-2,2-difluoropropyl)phenylcarbamate
• CAS No: 2228394-16-7
• MF: C₁₄H₂₀F₂N₂O₂
• MW: 286.317610740662
• CID: 6259303
• PubChem ID: 165678725
• Update Time: 2025-05-20

tert-butyl N-3-(3-amino-2,2-difluoropropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(3-amino-2,2-difluoropropyl)phenylcarbamate
• 2228394-16-7
• EN300-1873933
• tert-butyl N-[3-(3-amino-2,2-difluoropropyl)phenyl]carbamate

• Inchi： 1S/C14H20F2N2O2/c1-13(2,3)20-12(19)18-11-6-4-5-10(7-11)8-14(15,16)9-17/h4-7H,8-9,17H2,1-3H3,(H,18,19)
• InChI Key： HIDPDPHXPJLOKW-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC=C(C=1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 286.14928421g/mol
• Monoisotopic Mass: 286.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-(3-amino-2,2-difluoropropyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-3-(3-amino-2,2-difluoropropyl)phenylcarbamate (CAS No. 2228394-16-7)

The compound tert-butyl N-3-(3-amino-2,2-difluoropropyl)phenylcarbamate (CAS No. 2228394-16-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoropropyl moiety and the tert-butyl carbamate group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like tert-butyl N-3-(3-amino-2,2-difluoropropyl)phenylcarbamate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic properties. The compound's amino and carbamate functionalities further expand its utility, enabling its incorporation into diverse molecular scaffolds.

One of the most frequently searched questions in scientific databases is: "What are the synthetic routes for tert-butyl N-3-(3-amino-2,2-difluoropropyl)phenylcarbamate?" The synthesis typically involves multi-step reactions, starting from readily available precursors such as 3-aminophenylboronic acid and 2,2-difluoropropanol. Key steps include protecting group strategies and selective fluorination, which are critical for achieving high yields and purity. Researchers often optimize these protocols to minimize side reactions and improve scalability.

The compound's role in peptide mimetics and small-molecule inhibitors is another hot topic. Its difluoromethyl group mimics the steric and electronic properties of a hydroxyl or methyl group, making it a versatile building block for structure-activity relationship (SAR) studies. This has led to its use in designing compounds targeting enzymes like kinases and proteases, which are pivotal in diseases such as cancer and inflammation.

From an industrial perspective, tert-butyl N-3-(3-amino-2,2-difluoropropyl)phenylcarbamate is valued for its compatibility with green chemistry principles. Manufacturers are increasingly adopting solvent-free or catalytic methods to produce it, reducing environmental impact. This aligns with the broader shift toward sustainable chemical synthesis, a priority for regulatory agencies and stakeholders.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with stringent quality standards, particularly for pharmaceutical applications. The compound's stability under various conditions (e.g., pH, temperature) is also a key focus, as it influences storage and handling protocols.

In summary, tert-butyl N-3-(3-amino-2,2-difluoropropyl)phenylcarbamate (CAS No. 2228394-16-7) represents a cutting-edge tool in modern chemistry. Its multifaceted applications, from drug development to sustainable manufacturing, underscore its importance in both academic and industrial settings. As research progresses, this compound is poised to play an even greater role in addressing unmet medical and agricultural challenges.